5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 5-methyl-2-(2-phenylethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C14H14N4O/c1-10-9-13(19)18-14(15-10)16-12(17-18)8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,15,16,17)
• InChI Key: KCPPYTOVLHSNBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)N=C(N2)CCC3=CC=CC=C3
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound with potential applications in scientific research. It is a heterocyclic compound with a triazolopyrimidine core structure. The compound has attracted attention due to its potential use in drug discovery and other research fields.

Scientific Research Applications

5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has potential applications in various scientific research fields. It has been studied for its potential use in drug discovery, particularly as a scaffold for the development of new drugs. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has various biochemical and physiological effects. It has been shown to improve memory and cognitive function in animal models. The compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments is its potential as a scaffold for the development of new drugs. The compound has a unique structure that can be modified to create new compounds with potential therapeutic applications. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one. One area of research is the development of new compounds based on this scaffold for the treatment of neurological disorders. Another area of research is the study of the compound's potential as an antioxidant and anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery.

Synthesis Methods

The synthesis of 5-methyl-2-(2-phenylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one involves a multistep process. The first step involves the reaction of 2-phenylethylamine with 5-methyl-1H-pyrazole-4-carboxylic acid to form the intermediate compound. The intermediate compound is then reacted with triethyl orthoformate and acetic anhydride to form the final product.